4-[(2-Methyl-5-oxo-1,3-oxazol-4(5h)-ylidene)methyl]phenyl acetate

• CAS No.: 60470-81-7
• Molecular Formula: C13H11NO4
• Molecular Weight: 245.23 g/mol
• IUPAC Name: [4-[(2-methyl-5-oxo-1,3-oxazol-4-ylidene)methyl]phenyl] acetate
• InChI: InChI=1S/C13H11NO4/c1-8-14-12(13(16)17-8)7-10-3-5-11(6-4-10)18-9(2)15/h3-7H,1-2H3
• InChI Key: IIFDOCUPPJXLMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC2=CC=C(C=C2)OC(=O)C)C(=O)O1

Description

4-[(2-Methyl-5-oxo-1,3-oxazol-4(5h)-ylidene)methyl]phenyl acetate is a useful research compound. Its molecular formula is C13H11NO4 and its molecular weight is 245.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

12.2 g of 4-hydroxybenzaldehyde, 13.9 g of N-acetylglycine, 15.6 g of sodium acetate, and 51.0 g of acetic anhydride were mixed, and the mixture was stirred at 120° C. for 5 hours. After the reaction, the reaction mixture was cooled to room temperature, and 50 ml of ice-water was added thereto, followed by stirring for 1 hour. The precipitated crystals were collected by filtration and washed with 100 ml of water. The resulting crystals were vacuum dried to give 22.0 g of 4-(4-acetoxybenzylidene)-2-methyloxazol-5(4H)-one as yellow crystals.